3-(3,5-dimethylisoxazol-4-yl)-N-(2-(thiophen-2-yl)ethyl)propanamide

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(2-thiophen-2-ylethyl)propanamide
• InChI: InChI=1S/C14H18N2O2S/c1-10-13(11(2)18-16-10)5-6-14(17)15-8-7-12-4-3-9-19-12/h3-4,9H,5-8H2,1-2H3,(H,15,17)
• InChI Key: KDPGZOWPLRQPOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)NCCC2=CC=CS2
• Molecular Formula: C14H18N2O2S
• Molecular Weight: 278.37 g/mol

Description

3-(3,5-dimethylisoxazol-4-yl)-N-(2-(thiophen-2-yl)ethyl)propanamide is a chemical compound that has gained significant attention in the field of scientific research. The compound is a potent inhibitor of several enzymes and has shown promising results in the treatment of various diseases.

Scientific Research Applications

Neurokinin-1 Receptor Antagonists

This compound has been explored for its role as a neurokinin-1 (NK1) receptor antagonist. NK1 receptor antagonists are significant for their potential therapeutic applications in treating emesis (vomiting) and depression. The construction of compounds incorporating solubilizing groups has led to derivatives with high affinity and oral activity, highlighting their importance in pre-clinical tests relevant to clinical efficacy in these conditions (Harrison et al., 2001).

Cytotoxic and Anticancer Activity

Research into the cytotoxic and anticancer activities of acyl derivatives of related systems has shown promising results. These derivatives have displayed significant efficacy in cell lines resistant to treatment with established anticancer agents, such as doxorubicin. Their ability to inhibit topoisomerase II and modulate cell cycle progression and differentiation indicates a potential for therapeutic application in cancer treatment (Gomez-Monterrey et al., 2011).

Antibacterial Activity

The synthesis and antibacterial activity of azole derivatives, including those related to the compound , have been studied. These compounds have shown effectiveness against various bacterial strains, highlighting their potential as antibacterial agents. The structural diversity of these compounds allows for targeted modifications to enhance their activity and specificity (Tumosienė et al., 2012).

Antioxidant and Anticancer Properties

Further research into novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide has revealed compounds with antioxidant activity superior to that of ascorbic acid. These studies also tested anticancer activity against human glioblastoma and breast cancer cell lines, identifying compounds with significant cytotoxic effects, particularly against glioblastoma cells (Tumosienė et al., 2020).

Photoreactions and Organic Synthesis

Investigations into the photoreactions of related compounds have led to the synthesis of products with potential applications in organic synthesis. These studies highlight the versatility and reactivity of these compounds under various conditions, contributing to the development of new synthetic methodologies (Shima et al., 1984).